6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95%
Overview
Description
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid (AECP) is a compound that has been the subject of much research in recent years. It is a naturally occurring compound that has been found to have a wide range of applications in the scientific and medical fields.
Scientific Research Applications
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% has been studied extensively in the scientific and medical fields. It has been found to have many potential applications, including as a potential cancer therapy, an anti-inflammatory agent, and a potential treatment for Alzheimer’s disease. It has also been studied for its potential use as an antiviral agent and for its potential to reduce the risk of cardiovascular disease.
Mechanism of Action
The exact mechanism of action of 6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It is also believed to inhibit the production of nitric oxide, which is involved in the regulation of blood pressure.
Biochemical and Physiological Effects
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% has been found to have a wide range of biochemical and physiological effects. It has been found to reduce inflammation, reduce oxidative stress, and reduce the risk of cardiovascular disease. It has also been found to have an effect on the production of nitric oxide, which is involved in the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% has many advantages for use in lab experiments. It is a relatively inexpensive compound and is easy to obtain. It is also stable in a wide range of pH levels and temperatures. However, 6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% is not suitable for use in certain types of experiments, such as those involving radioactivity.
Future Directions
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% has a wide range of potential applications and future directions for research. Potential future directions include further research into its potential use as a cancer therapy, its potential use in the treatment of Alzheimer’s disease, and its potential use as an antiviral agent. Further research is also needed to better understand its mechanism of action and its potential effects on the production of nitric oxide. Additionally, research is needed to identify potential new uses for 6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% and to explore the potential of 6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% as a drug delivery system.
Synthesis Methods
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% can be synthesized using a variety of methods. One of the most common methods is the reaction of 2-chloro-4-ethoxyphenylacetic acid with 6-aminopicolinic acid in the presence of a base catalyst. This reaction produces 6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid, 95% in a yield of up to 95%.
properties
IUPAC Name |
6-amino-3-(2-chloro-4-ethoxyphenyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13ClN2O3/c1-2-20-8-3-4-9(11(15)7-8)10-5-6-12(16)17-13(10)14(18)19/h3-7H,2H2,1H3,(H2,16,17)(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTVCUFUFIAUZBQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=C(N=C(C=C2)N)C(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Amino-3-(2-chloro-4-ethoxyphenyl)picolinic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
